Cas no 2229375-72-6 (2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)propanoic acid)

• Product Name: 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)propanoic acid
• CAS No: 2229375-72-6
• MF: C₁₂H₁₇N₃O₄
• MW: 267.281082868576
• CID: 6434160
• PubChem ID: 165975003
• Update Time: 2025-06-23

2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)propanoic acid
• 2229375-72-6
• 2-(2-{[(tert-butoxy)carbonyl]amino}pyrimidin-5-yl)propanoic acid
• EN300-1887291

• Inchi： 1S/C12H17N3O4/c1-7(9(16)17)8-5-13-10(14-6-8)15-11(18)19-12(2,3)4/h5-7H,1-4H3,(H,16,17)(H,13,14,15,18)
• InChI Key： SMKOEYNPDWKJHN-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC=C(C=N1)C(C(=O)O)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.12190603g/mol
• Monoisotopic Mass: 267.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 101Ų

Additional information on 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)propanoic acid

2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)propanoic acid

The compound 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)propanoic acid (CAS No: 2229375-72-6) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug design.

Pyrimidine derivatives have been extensively studied due to their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The presence of the tert-butoxy carbonyl amino group in this compound adds a layer of functionality, enhancing its potential for bioavailability and stability. Recent studies have highlighted the importance of such groups in modulating the pharmacokinetic properties of drugs, making this compound a promising candidate for further exploration.

The propanoic acid moiety in the structure plays a crucial role in determining the compound's solubility and its ability to form hydrogen bonds with biological targets. This feature is particularly advantageous in drug delivery systems, where solubility and bioavailability are critical factors. Researchers have recently focused on optimizing such moieties to improve the efficacy of therapeutic agents.

One of the most exciting developments involving this compound is its potential application in antiviral therapy. Studies have shown that pyrimidine derivatives can inhibit viral replication by targeting essential viral enzymes. The tert-butoxy carbonyl amino group has been found to enhance the binding affinity of the compound to these enzymes, making it a strong candidate for antiviral drug development.

In addition to its antiviral properties, this compound has also shown promise in anticancer research. Pyrimidine derivatives are known to interfere with DNA synthesis and repair mechanisms, which are critical processes for cancer cell proliferation. The propanoic acid moiety further enhances the selectivity of the compound towards cancer cells, reducing potential side effects on healthy tissues.

The synthesis of 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)propanoic acid involves a multi-step process that combines advanced organic chemistry techniques. Researchers have recently optimized these synthesis pathways to improve yield and purity, making large-scale production more feasible.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-friendly properties. Studies indicate that it has a low environmental impact, which aligns with current global efforts to develop sustainable pharmaceuticals.

In conclusion, 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)propanoic acid (CAS No: 2229375-72-6) represents a cutting-edge advancement in organic chemistry with vast potential in medicine and biotechnology. Its unique structure and functional groups make it a versatile tool for researchers aiming to develop innovative therapeutic solutions.